Cas no 2137816-81-8 (6-{(benzyloxy)carbonylamino}-1,3-dioxaindane-4-carboxylic acid)

• Product Name: 6-{(benzyloxy)carbonylamino}-1,3-dioxaindane-4-carboxylic acid
• CAS No: 2137816-81-8
• MF: C₁₆H₁₃NO₆
• MW: 315.277524709702
• CID: 5609719
• PubChem ID: 165487104
• Update Time: 2025-08-05

6-{(benzyloxy)carbonylamino}-1,3-dioxaindane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-{[(benzyloxy)carbonyl]amino}-1,3-dioxaindane-4-carboxylic acid
• 2137816-81-8
• EN300-840815
• 6-{(benzyloxy)carbonylamino}-1,3-dioxaindane-4-carboxylic acid

• Inchi： 1S/C16H13NO6/c18-15(19)12-6-11(7-13-14(12)23-9-22-13)17-16(20)21-8-10-4-2-1-3-5-10/h1-7H,8-9H2,(H,17,20)(H,18,19)
• InChI Key： QNKNTYFJUYMDGF-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C=C(C(=O)O)C1=2)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 315.07428713g/mol
• Monoisotopic Mass: 315.07428713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 94.1Ų

Additional information on 6-{(benzyloxy)carbonylamino}-1,3-dioxaindane-4-carboxylic acid

Introduction to 6-{(benzyloxy)carbonylamino}-1,3-dioxaindane-4-carboxylic acid (CAS No. 2137816-81-8)

6-{(benzyloxy)carbonylamino}-1,3-dioxaindane-4-carboxylic acid, with the CAS number 2137816-81-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl carbamate group and a dioxaindane core. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of 6-{(benzyloxy)carbonylamino}-1,3-dioxaindane-4-carboxylic acid is composed of a central 1,3-dioxaindane ring, which is a seven-membered heterocyclic compound containing two oxygen atoms. The carboxylic acid group attached to the 4-position of the ring provides the compound with acidic properties, making it suitable for conjugation with other molecules or for use in various chemical reactions. The benzyloxycarbonyl (Cbz) group at the 6-position serves as a protecting group for the amino functionality, which can be selectively removed under mild conditions to reveal the free amine.

Recent studies have highlighted the potential of 6-{(benzyloxy)carbonylamino}-1,3-dioxaindane-4-carboxylic acid in drug discovery and development. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits promising activity as an inhibitor of specific enzymes involved in neurodegenerative diseases. The unique combination of the dioxaindane core and the benzyloxycarbonyl protecting group allows for fine-tuning of its pharmacological properties, making it a valuable scaffold for further optimization.

In addition to its enzymatic inhibition properties, 6-{(benzyloxy)carbonylamino}-1,3-dioxaindane-4-carboxylic acid has been investigated for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The presence of the benzyloxycarbonyl group in this compound can be strategically designed to control its release and improve its pharmacokinetic profile. This approach has shown promise in enhancing the therapeutic index and reducing side effects associated with traditional drug formulations.

The synthesis of 6-{(benzyloxy)carbonylamino}-1,3-dioxaindane-4-carboxylic acid involves several well-established chemical reactions. One common synthetic route starts with the formation of the 1,3-dioxaindane core through a cyclocondensation reaction between an appropriate ketone and an aldehyde. Subsequent functionalization steps introduce the carboxylic acid and benzyloxycarbonyl groups to yield the final product. This synthetic pathway is highly modular, allowing for easy modification of the structure to explore different derivatives with enhanced biological activities.

The physical and chemical properties of 6-{(benzyloxy)carbonylamino}-1,3-dioxaindane-4-carboxylic acid have been extensively characterized. It is a white crystalline solid with good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point is typically around 150°C, and it exhibits excellent stability under standard laboratory conditions. These properties make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of biological evaluation, 6-{(benzyloxy)carbonylamino}-1,3-dioxaindane-4-carboxylic acid has been tested against a range of cellular targets using both in vitro and in vivo models. In vitro studies have shown that it can effectively inhibit specific enzymes involved in signal transduction pathways, such as protein kinases and phosphatases. These findings suggest that it may have potential applications in treating diseases characterized by aberrant signaling, such as cancer and inflammatory disorders.

Clinical trials are currently underway to further evaluate the safety and efficacy of compounds derived from 6-{(benzyloxy)carbonylamino}-1,3-dioxaindane-4-carboxylic acid. Preliminary results from phase I trials have indicated that these compounds are well-tolerated by patients and exhibit favorable pharmacokinetic profiles. Ongoing phase II trials are focusing on assessing their therapeutic effects in specific patient populations.

In conclusion, 6-{(benzyloxy)carbonylamino}-1,3-dioxaindane-4-carboxylic acid (CAS No. 2137816-81-8) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and favorable biological properties make it an attractive candidate for further exploration as a therapeutic agent. As research continues to advance our understanding of this compound's mechanisms of action and potential applications, it is likely to play an increasingly important role in the discovery of new drugs for treating various diseases.